Cas no 2172076-18-3 (N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide)

• Product Name: N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide
• CAS No: 2172076-18-3
• MF: C₉H₁₆N₂O₂S
• MW: 216.300540924072
• CID: 6508360
• PubChem ID: 165597501
• Update Time: 2025-10-28

N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide
• 2172076-18-3
• EN300-1645370

• Inchi： 1S/C9H16N2O2S/c12-9(8-3-4-8)11-14(13)6-2-1-5-10-7-14/h8,10H,1-7H2
• InChI Key： WLIGGVPPGCDZSI-UHFFFAOYSA-N
• SMILES： S1(CNCCCC1)(=NC(C1CC1)=O)=O

Computed Properties

• Exact Mass: 216.09324893g/mol
• Monoisotopic Mass: 216.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.9Ų

Additional information on N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide

Comprehensive Overview of N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide (CAS No. 2172076-18-3): Structure, Applications, and Research Insights

N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide (CAS No. 2172076-18-3) is a specialized organic compound featuring a unique 1,3-thiazepane core fused with a cyclopropanecarboxamide moiety. This structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile scaffold for drug discovery. The compound’s heterocyclic framework and ketimine functional group make it a promising candidate for modulating biological targets, particularly in enzyme inhibition and receptor binding studies.

Recent advancements in medicinal chemistry have highlighted the role of thiazepane derivatives in addressing unmet medical needs, such as antimicrobial resistance and chronic inflammatory diseases. Researchers are actively exploring the structure-activity relationship (SAR) of CAS 2172076-18-3 to optimize its pharmacokinetic properties. Its cyclopropane ring contributes to metabolic stability, while the thiazepanone moiety enhances solubility—a critical factor for oral bioavailability.

From an industrial perspective, N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide is synthesized via multistep organic reactions, including cyclocondensation and amide coupling. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are routinely employed for purity validation. The compound’s molecular weight (MW: 212.28 g/mol) and logP value (~1.8) align with Lipinski’s rule of five, underscoring its drug-like characteristics.

In the context of green chemistry, efforts are underway to develop eco-friendly synthetic routes for CAS 2172076-18-3, minimizing hazardous byproducts. This aligns with global trends toward sustainable pharmaceutical manufacturing. Additionally, computational tools like molecular docking and QSAR modeling are being leveraged to predict the compound’s interactions with biological targets, reducing experimental costs.

Frequently asked questions about N-(1-oxo-1,3-thiazepan-1-ylidene)cyclopropanecarboxamide include its stability under physiological conditions (pH-dependent hydrolysis), commercial availability for research, and potential patent landscapes. While preclinical data remain proprietary, its structural analogs have shown efficacy in kinase inhibition assays, sparking interest in oncology applications.

In summary, CAS 2172076-18-3 represents a compelling case study in modern small-molecule drug development. Its balanced physicochemical properties and modular synthetic accessibility position it as a valuable tool for both academic and industrial research. Future studies may explore its utility in neurodegenerative disease models or as a bioisostere for existing therapeutics.